Cas no 758691-88-2 ( )
structure
Product Name:
CAS No:758691-88-2
MF:C10H12FN
MW:165.207386016846
CID:866855
PubChem ID:15372178
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-fluorophenyl)Pyrrolidine
- Pyrrolidine, 1-(2-fluorophenyl)- (9CI)
- 758691-88-2
- A19143
- FT-0762934
- SCHEMBL3042980
- 1-(2-Fluorophenyl)-pyrrolidine
-
-
- Inchi： 1S/C10H12FN/c11-9-5-1-2-6-10(9)12-7-3-4-8-12/h1-2,5-6H,3-4,7-8H2
- InChI Key： VPAGOQYPOVMZAI-UHFFFAOYSA-N
- SMILES： FC1C=CC=CC=1N1CCCC1
Computed Properties
- Exact Mass: 165.09546
- Monoisotopic Mass: 165.095377549g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- PSA: 3.24
Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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